Cas no 70210-20-7 (Reactive Red 24)

• Product Name: Reactive Red 24
• CAS No: 70210-20-7
• MF: C₂₆H₁₇ClN₇Na₃O₁₀S₃
• MW: 788.071392774582
• CID: 59070
• PubChem ID: 160059
• Update Time: 2025-11-01

Reactive Red 24 Chemical and Physical Properties

Names and Identifiers

• Reactive Red 24
• 2,7-Naphthalenedisulfonic acid, 5-((4-chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-(2-(2-sulfophenyl)diazenyl)-, sodium salt (1:3)
• Reactive Red K-2BP
• trisodium 5-[[4-chloro-6-(methyl-phenyl-amino)-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-(2-sulfonatophenyl)azo-naphthalene-2,7-disulfonate
• Trisodium 5-[[4-chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[(2-sulphonatophenyl)azo]naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 5-[[4-chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt (1:3)
• 5-((4-Chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-2,7-naphthalenedisulfonic acid, trisodium salt
• Sodium 5-((4-chloro-6-(methyl(phenyl)amino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfonatophenyl)diazenyl)naphthalene-2,7-disulfonate
• trisodium;5-[[4-chloro-6-(N-methylanilino)-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[(2-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• 70210-20-7
• Ostazin H-B
• 2,7-Naphthalenedisulfonic acid, 5-[[4-chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl]amino]-4-hydroxy-3-[(2-sulfophenyl)azo]-, trisodium salt
• W-111405
• Trisodium 5-((4-chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 5-((4-chloro-6-(methylphenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-, trisodium salt
• EINECS 274-417-3
• DTXSID30890052
• MFCD00468012
• NS00061592
• C.I. Reactive Red 24
• Reactive Red 24, tech.
• SZMOBUXFSPQJBM-NFQOOLFJSA-K
• C.I.Reactive Red 24 (C.I.18208)

• Inchi： 1S/C26H20ClN7O10S3.3Na/c1-34(15-7-3-2-4-8-15)26-30-24(27)29-25(31-26)28-18-13-16(45(36,37)38)11-14-12-20(47(42,43)44)22(23(35)21(14)18)33-32-17-9-5-6-10-19(17)46(39,40)41;;;/h2-13,35H,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,28,29,30,31);;;/q;3*+1/p-3/b33-32+;;;
• InChI Key： JGIGXKSJLSQJGQ-KGMXHPFTSA-K
• SMILES： ClC1N=C(N(C)C2C=CC=CC=2)N=C(N=1)NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 786.95800
• Monoisotopic Mass: 786.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1520
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 292A^2

Experimental Properties

• PSA: 295.63000
• LogP: 7.33840

Additional information on Reactive Red 24

Comprehensive Overview of Reactive Red 24 (CAS No. 70210-20-7)

Reactive Red 24, identified by the Chemical Abstracts Service (CAS) number 70210-20-7, is a widely used azo dye in the textile and printing industries. This compound is known for its excellent colorfastness and vibrant red hue, making it a preferred choice for dyeing cotton, wool, and other natural and synthetic fibers. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements related to Reactive Red 24.

Chemical Structure and Properties

Reactive Red 24 is an azo dye with a molecular formula of C₁₈H₁₃N₃O₈S₃. Its molecular weight is approximately 463.45 g/mol. The compound features a characteristic azo group (-N=N-) that imparts its red color. The reactive groups in the molecule allow it to form covalent bonds with the fibers, enhancing its colorfastness properties. This unique chemical structure makes Reactive Red 24 highly resistant to fading, washing, and rubbing.

Synthesis and Production

The synthesis of Reactive Red 24 typically involves a series of chemical reactions starting from aromatic compounds such as aniline and naphthol. The process includes diazotization, coupling, and sulfonation steps to introduce the reactive groups necessary for fiber binding. Industrial production of this dye is optimized to ensure high yields and purity, meeting the stringent quality standards required by the textile industry.

Applications in Textile Dyeing

Reactive Red 24 is extensively used in the dyeing of various textiles due to its superior colorfastness and ease of application. It is particularly effective for dyeing cotton, which accounts for a significant portion of global textile production. The reactive nature of the dye allows it to form strong bonds with the cellulose fibers in cotton, resulting in durable and vibrant colors that withstand repeated washing and exposure to sunlight.

In addition to cotton, Reactive Red 24 is also used for dyeing wool, silk, and synthetic fibers such as polyester and nylon. The versatility of this dye makes it a valuable component in the textile industry's color palette.

Sustainability and Environmental Impact

The environmental impact of textile dyes has been a growing concern in recent years. Research efforts are focused on developing more sustainable and eco-friendly alternatives to traditional dyes. While Reactive Red 24 has been widely used for decades, there is ongoing research to improve its environmental profile.

A study published in the Journal of Cleaner Production (2021) explored the use of natural mordants to enhance the colorfastness of reactive dyes like Reactive Red 24. The results showed that natural mordants such as tannic acid could significantly improve the dye's performance while reducing the environmental footprint associated with synthetic mordants.

Safety and Regulatory Compliance

The safety of textile dyes is a critical aspect of their use. Regulatory bodies such as the European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA) have established guidelines to ensure that dyes like Reactive Red 24 are safe for both human use and the environment.

A comprehensive safety assessment conducted by ECHA found that Reactive Red 24 does not pose significant risks when used according to established guidelines. However, proper handling and disposal practices are essential to minimize any potential environmental impact.

Clinical and Biological Studies

Beyond its industrial applications, there is growing interest in understanding the biological effects of textile dyes like Reactive Red 24. A study published in Toxicology Letters (2019) investigated the cytotoxicity of several reactive dyes, including Reactive Red 24. The results indicated that while these dyes can exhibit some cytotoxic effects at high concentrations, they are generally safe when used within recommended limits.

Another study published in Environmental Science & Technology (2020) explored the biodegradability of reactive dyes under different environmental conditions. The findings suggested that certain microbial strains could effectively degrade reactive dyes like Reactive Red 24, offering potential avenues for more sustainable waste management practices.

Innovations in Dyeing Technology

The continuous advancement in dyeing technology has led to new applications for compounds like . For instance, researchers at a leading textile engineering institute have developed a novel method for using reactive dyes in digital printing processes. This method leverages advanced inkjet technology to achieve precise color application with minimal waste.

A recent patent application describes a process for using reactive dyes like>